2,2'-((Propane-2,2-diylbis(4,1-phenylene))bis(methylene))bis(oxirane)
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Description
2,2'-((Propane-2,2-diylbis(4,1-phenylene))bis(methylene))bis(oxirane) is a useful research compound. Its molecular formula is C21H24O2 and its molecular weight is 308.421. The purity is usually 95%.
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Scientific Research Applications
Polymerization and Dental Composites
- The use of 2,2-bis (4-(2-hydroxy-3-methacryloxyprop-1-oxy) phenyl) propane (Bis-GMA) and its derivatives, including similar compounds to 2,2'-((Propane-2,2-diylbis(4,1-phenylene))bis(methylene))bis(oxirane), has been investigated in the context of dental composites. Studies have examined the polymerization kinetics and properties such as volumetric polymerization contraction, water sorption, and flexibility of these composites (Pereira, Nunes, & Kalachandra, 2002).
Ion Selective Sensors
- This compound's derivatives have been used in the fabrication of ion-selective sensors. For example, their application in Mn(2+) ion selective sensors with excellent analytical performance, including wide working concentration ranges and low detection limits, has been demonstrated (Sahani, Singh, & Jain, 2015).
Crystallography and Molecular Structure
- The crystal structures of compounds structurally similar to 2,2'-((Propane-2,2-diylbis(4,1-phenylene))bis(methylene))bis(oxirane) have been analyzed to understand their molecular composition and properties (Abuthahir et al., 2019).
Luminescence in Coordination Compounds
- Research has explored the luminescence properties of coordination compounds based on similar structures, underscoring their potential in various scientific applications such as in optical materials (Jia, Yang, Liu, & Ma, 2011).
Synthesis of Multiblock Copolymers
- Studies have also focused on the synthesis of multiblock copolymers using derivatives of this compound, providing insights into novel synthetic routes and potential applications in material science (Bussels & Koning, 2005).
Applications in Coordination Polymers
- This compound and its derivatives have been used in the synthesis and study of coordination polymers, revealing interesting properties like magnetic and molecular weight characteristics (Shukla et al., 2012).
Properties
IUPAC Name |
2-[[4-[2-[4-(oxiran-2-ylmethyl)phenyl]propan-2-yl]phenyl]methyl]oxirane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24O2/c1-21(2,17-7-3-15(4-8-17)11-19-13-22-19)18-9-5-16(6-10-18)12-20-14-23-20/h3-10,19-20H,11-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRCKYOARSSVJJM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1=CC=C(C=C1)CC2CO2)C3=CC=C(C=C3)CC4CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.